Cas no 2228288-01-3 ({1-(3-fluoro-5-methylphenyl)methylcyclopropyl}methanol)

• Product Name: {1-(3-fluoro-5-methylphenyl)methylcyclopropyl}methanol
• CAS No: 2228288-01-3
• MF: C₁₂H₁₅FO
• MW: 194.245307207108
• CID: 6062856
• PubChem ID: 165681379
• Update Time: 2025-05-24

{1-(3-fluoro-5-methylphenyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(3-fluoro-5-methylphenyl)methylcyclopropyl}methanol
• EN300-1739215
• 2228288-01-3
• {1-[(3-fluoro-5-methylphenyl)methyl]cyclopropyl}methanol

• Inchi： 1S/C12H15FO/c1-9-4-10(6-11(13)5-9)7-12(8-14)2-3-12/h4-6,14H,2-3,7-8H2,1H3
• InChI Key： MUHNIPLHJQPKQN-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1)CC1(CO)CC1

Computed Properties

• Exact Mass: 194.110693260g/mol
• Monoisotopic Mass: 194.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Additional information on {1-(3-fluoro-5-methylphenyl)methylcyclopropyl}methanol

Comprehensive Overview of {1-(3-fluoro-5-methylphenyl)methylcyclopropyl}methanol (CAS No. 2228288-01-3)

{1-(3-fluoro-5-methylphenyl)methylcyclopropyl}methanol (CAS No. 2228288-01-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of cyclopropylmethanol derivatives, which are known for their versatile applications in drug discovery and material science. Its molecular structure, characterized by a fluorinated phenyl ring and a methylcyclopropyl group, makes it a valuable intermediate in synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like {1-(3-fluoro-5-methylphenyl)methylcyclopropyl}methanol has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role as a building block for small-molecule therapeutics, especially in targeting central nervous system (CNS) disorders and inflammatory diseases. The incorporation of a fluoro substituent at the 3-position of the phenyl ring is a strategic modification often employed to improve lipophilicity and binding affinity.

The synthesis of CAS No. 2228288-01-3 typically involves multi-step organic reactions, including Grignard reactions, cyclopropanation, and selective fluorination. These processes highlight the compound's synthetic complexity and the need for precise reaction optimization to achieve high yields. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are critical for characterizing its purity and structural integrity.

From an industrial perspective, {1-(3-fluoro-5-methylphenyl)methylcyclopropyl}methanol is often discussed in the context of green chemistry and sustainable synthesis. Companies are increasingly adopting catalytic methods and solvent-free conditions to minimize environmental impact. This aligns with global trends toward eco-friendly manufacturing, a topic frequently searched by professionals in the chemical sector.

Another area of interest is the compound's potential application in agrochemicals. Fluorinated aromatic compounds are widely used in pesticide and herbicide formulations due to their ability to resist degradation and enhance efficacy. The methylcyclopropyl moiety in CAS No. 2228288-01-3 may contribute to novel modes of action, making it a candidate for next-generation crop protection agents.

In the realm of material science, derivatives of {1-(3-fluoro-5-methylphenyl)methylcyclopropyl}methanol have been explored for their photophysical properties. The fluorine atom can influence electronic distribution, enabling applications in organic light-emitting diodes (OLEDs) and sensors. This interdisciplinary relevance underscores the compound's versatility beyond traditional chemical uses.

For researchers and manufacturers, understanding the regulatory landscape surrounding CAS No. 2228288-01-3 is essential. While the compound is not classified as hazardous, compliance with REACH and other global chemical regulations is mandatory. Documentation of safety data sheets (SDS) and risk assessments ensures safe handling and transportation, topics frequently queried in chemical databases.

In conclusion, {1-(3-fluoro-5-methylphenyl)methylcyclopropyl}methanol (CAS No. 2228288-01-3) represents a compelling case study in modern chemical innovation. Its structural elegance, combined with broad applicability, positions it as a key player in advancing pharmaceuticals, agrochemicals, and functional materials. As research continues, this compound is likely to remain a focal point for scientists addressing global health and sustainability challenges.